Cas no 587-47-3 (Ethyl 2-(3-fluorophenyl)acetate)

Ethyl 2-(3-fluorophenyl)acetate is a fluorinated aromatic ester widely used as an intermediate in organic synthesis and pharmaceutical manufacturing. Its key advantages include a stable molecular structure due to the fluorine substitution at the meta position, which enhances reactivity in coupling and condensation reactions. The ethyl ester group provides favorable solubility in organic solvents, facilitating its use in diverse synthetic applications. This compound is particularly valuable in the preparation of fluorinated analogs of biologically active molecules, where the fluorine moiety can improve metabolic stability and binding affinity. High purity grades are available to meet stringent research and industrial requirements.

Ethyl 2-(3-fluorophenyl)acetate structure

587-47-3 structure

Product Name:Ethyl 2-(3-fluorophenyl)acetate

CAS No:587-47-3

MF:C₁₀H₁₁FO₂

MW:182.191546678543

MDL:MFCD11555043

CID:1036059

PubChem ID:11735538

Update Time:2025-06-30

Ethyl 2-(3-fluorophenyl)acetate Chemical and Physical Properties

Names and Identifiers

- Ethyl 2-(3-fluorophenyl)acetate
- 3-fluorophenylacetic acid ethyl ester
- Benzeneacetic acid,3-fluoro-,ethyl ester
- ethyl2-(3-fluorophenyl)acetate
- ethyl 3-fluorophenylacetate
- Ethyl (3-fluorophenyl)acetate
- PCRDXLQMKAJOMZ-UHFFFAOYSA-N
- 8719AB
- RP24328
- (3-Fluorophenyl)acetic acid ethyl ester
- AK115566
- Benzeneacetic acid, 3-fluoro-, ethyl ester
- AS-60136
- AB7209
- CS-0151602
- SCHEMBL2485584
- DTXSID80471294
- 587-47-3
- AKOS008949033
- J-520601
- MDL： MFCD11555043
- Inchi： 1S/C10H11FO2/c1-2-13-10(12)7-8-4-3-5-9(11)6-8/h3-6H,2,7H2,1H3
- InChI Key： PCRDXLQMKAJOMZ-UHFFFAOYSA-N
- SMILES： FC1=CC=CC(=C1)CC(=O)OCC

Computed Properties

Exact Mass: 182.07400
Monoisotopic Mass: 182.07430775g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 3
Heavy Atom Count: 13
Rotatable Bond Count: 4
Complexity: 170
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 2.3
Topological Polar Surface Area: 26.3

Experimental Properties

Density: 1.118
Boiling Point: 223.97°C at 760 mmHg
Flash Point: 86.882°C
Refractive Index: 1.487
PSA: 26.30000
LogP: 1.93130

Ethyl 2-(3-fluorophenyl)acetate Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
Alichem	A019121568-10g	Ethyl 2-(3-fluorophenyl)acetate	587-47-3	95%	10g	$545.40	2023-09-01
Alichem	A019121568-25g	Ethyl 2-(3-fluorophenyl)acetate	587-47-3	95%	25g	$1053.64	2023-09-01
SHANG HAI MAI KE LIN SHENG HUA Technology Co., Ltd.	E895628-5g	Ethyl 2-(3-fluorophenyl)acetate	587-47-3	98%	5g	￥1,847.70	2022-01-12
Apollo Scientific	PC907941-1g	Ethyl 2-(3-fluorophenyl)acetate	587-47-3	95%	1g	£210.00	2025-02-22
Apollo Scientific	PC907941-5g	Ethyl 2-(3-fluorophenyl)acetate	587-47-3	95%	5g	£630.00	2025-02-22
SHANG HAI MAI KE LIN SHENG HUA Technology Co., Ltd.	E895628-1g	Ethyl 2-(3-fluorophenyl)acetate	587-47-3	98%	1g	￥923.40	2022-01-12
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A2B Chem LLC	AG80034-250mg	Ethyl 2-(3-fluorophenyl)acetate	587-47-3	96%	250mg	$16.00	2024-04-19